Cas no 1785090-95-0 (7-Fluoroisoquinolin-4-amine)

• Product Name: 7-Fluoroisoquinolin-4-amine
• CAS No: 1785090-95-0
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD28539788
• CID: 4616241
• PubChem ID: 84716828
• Update Time: 2025-11-05

7-Fluoroisoquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-Fluoroisoquinolin-4-amine
• AMY26415
• 4-Isoquinolinamine, 7-fluoro-
• K10009
• 1785090-95-0
• AKOS024125467
• AS-49597

• MDL： MFCD28539788
• Inchi： 1S/C9H7FN2/c10-7-1-2-8-6(3-7)4-12-5-9(8)11/h1-5H,11H2
• InChI Key： PQXATVILFYAGBW-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(=CN=CC=2C=1)N

Computed Properties

• Exact Mass: 162.05932639 g/mol
• Monoisotopic Mass: 162.05932639 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9
• Molecular Weight: 162.16

Additional information on 7-Fluoroisoquinolin-4-amine

Professional Introduction to Compound with CAS No. 1785090-95-0 and Product Name: 7-Fluoroisoquinolin-4-amine

The compound identified by the CAS number 1785090-95-0 and the product name 7-Fluoroisoquinolin-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a fluorine atom at the 7-position and an amine group at the 4-position of the isoquinoline scaffold imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery.

Recent research in the domain of 7-Fluoroisoquinolin-4-amine has highlighted its role as a versatile intermediate in the synthesis of bioactive molecules. The fluorine substituent, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds. This has led to extensive exploration of fluorinated isoquinolines as candidates for treating various therapeutic indications, including oncology, neurology, and infectious diseases.

One of the most compelling aspects of 7-Fluoroisoquinolin-4-amine is its utility in developing small-molecule inhibitors targeting enzyme-catalyzed reactions. Isoquinoline derivatives are known for their interactions with biological macromolecules, particularly enzymes involved in signal transduction and metabolic pathways. The introduction of fluorine at the 7-position enhances these interactions by improving lipophilicity and reducing susceptibility to enzymatic degradation. This has been particularly useful in designing inhibitors of kinases and other enzymes implicated in cancer progression.

Recent studies have demonstrated the potential of 7-Fluoroisoquinolin-4-amine as a precursor in the synthesis of novel anticancer agents. Researchers have leveraged its scaffold to develop molecules that exhibit potent activity against tumor cell lines while maintaining selectivity over normal cells. The fluorine atom plays a critical role in this context by enhancing binding to target proteins and prolonging residence time within biological systems. This has opened up new avenues for developing next-generation chemotherapeutic agents with improved efficacy and reduced toxicity.

The amine group at the 4-position of 7-Fluoroisoquinolin-4-amine provides another handle for chemical modification, allowing for further derivatization into more complex structures. This flexibility has been exploited in designing molecules with enhanced pharmacological properties, such as improved solubility, bioavailability, and tissue distribution. For instance, conjugation with polyethylene glycol (PEG) or other hydrophilic moieties has been shown to extend circulation time in vivo, thereby increasing therapeutic window.

In addition to its applications in oncology, 7-Fluoroisoquinolin-4-amine has shown promise in addressing neurological disorders. Isoquinoline derivatives are known to interact with neurotransmitter receptors and ion channels, making them attractive candidates for treating conditions such as epilepsy, Parkinson’s disease, and Alzheimer’s disease. The fluorine substituent enhances these interactions by optimizing receptor binding affinity and reducing off-target effects. Preclinical studies have reported encouraging results using derivatives of 7-Fluoroisoquinolin-4-amine in animal models of neurodegeneration.

The synthesis of 7-Fluoroisoquinolin-4-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include functionalization at the 7-position followed by selective amination at the 4-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications on the isoquinoline core. These synthetic strategies not only ensure high yields but also allow for scalable production suitable for industrial applications.

The pharmacokinetic profile of compounds derived from 7-Fluoroisoquinolin-4-amine has been extensively characterized through preclinical studies. These studies have revealed that fluorinated isoquinolines exhibit favorable properties such as high bioavailability, moderate metabolic clearance, and prolonged half-life. Such attributes are critical for developing drugs that can be administered less frequently while maintaining therapeutic efficacy.

Looking ahead, the future prospects of 7-Fluoroisoquinolin-4-amine appear promising as researchers continue to uncover new therapeutic applications. Advances in computational chemistry and structure-based drug design are expected to accelerate the discovery process by identifying novel analogs with enhanced properties. Additionally, collaborations between academic institutions and pharmaceutical companies will be instrumental in translating laboratory findings into clinical reality.

In conclusion,7-Fluoroisoquinolin-NH2 (CAS No: 1785090–95–0) stands out as a pivotal compound in modern drug discovery due to its unique structural features and broad applicability across multiple therapeutic areas. Its role as a scaffold for developing bioactive molecules underscores its importance in pharmaceutical chemistry today.